Cas no 2248327-17-3 (Lithium 5-bromo-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Lithium 5-bromo-1,3,4-thiadiazole-2-carboxylate
• CAS No: 2248327-17-3
• MF: C₃BrLiN₂O₂S
• MW: 214.954298019409
• CID: 5736915
• PubChem ID: 133059528
• Update Time: 2025-06-14

Lithium 5-bromo-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6496828
• Lithium 5-bromo-1,3,4-thiadiazole-2-carboxylate
• Lithium5-bromo-1,3,4-thiadiazole-2-carboxylate
• lithium(1+) ion 5-bromo-1,3,4-thiadiazole-2-carboxylate
• lithium;5-bromo-1,3,4-thiadiazole-2-carboxylate
• 2248327-17-3

• Inchi： 1S/C3HBrN2O2S.Li/c4-3-6-5-1(9-3)2(7)8;/h(H,7,8);/q;+1/p-1
• InChI Key： SVBBTGNUIHVKMI-UHFFFAOYSA-M
• SMILES： BrC1=NN=C(C(=O)[O-])S1.[Li+]

Computed Properties

• Exact Mass: 213.90239g/mol
• Monoisotopic Mass: 213.90239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2Ų

Additional information on Lithium 5-bromo-1,3,4-thiadiazole-2-carboxylate

Recent Advances in the Study of Lithium 5-bromo-1,3,4-thiadiazole-2-carboxylate (CAS: 2248327-17-3)

Lithium 5-bromo-1,3,4-thiadiazole-2-carboxylate (CAS: 2248327-17-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiadiazole core and carboxylate functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its mechanism of action and potential as a lead compound in drug discovery.

The synthesis of Lithium 5-bromo-1,3,4-thiadiazole-2-carboxylate has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis approach that significantly improved yield and purity. The compound's structural features, including the bromo substituent and lithium carboxylate moiety, have been extensively characterized using techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry, confirming its stability and reactivity profile.

In terms of biological activity, Lithium 5-bromo-1,3,4-thiadiazole-2-carboxylate has shown remarkable inhibitory effects against several enzyme targets. Recent in vitro studies have revealed its potent activity against carbonic anhydrase isoforms, with IC50 values in the nanomolar range. This finding suggests potential applications in the treatment of glaucoma, epilepsy, and certain cancers where carbonic anhydrase overexpression plays a critical role. Additionally, preliminary in vivo studies in animal models have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and tissue distribution.

The mechanism of action of this compound appears to involve multiple pathways. Molecular docking studies have shown that it can interact with the active sites of various enzymes through both its bromo and carboxylate functional groups. Furthermore, its lithium component may contribute to neuroprotective effects, opening possibilities for applications in neurological disorders. A recent patent application (WO2023056789) has highlighted its potential as a multi-target therapeutic agent, particularly for complex diseases requiring modulation of several biological pathways simultaneously.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile. Several analogs have been synthesized by modifying the bromo substituent or the carboxylate group, with some derivatives showing improved selectivity and reduced off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the most promising candidates through preclinical development, with particular focus on addressing potential toxicity concerns and improving metabolic stability.

In conclusion, Lithium 5-bromo-1,3,4-thiadiazole-2-carboxylate represents an exciting area of research in medicinal chemistry. Its unique structural features, combined with promising biological activities, make it a valuable scaffold for further drug development. As research progresses, this compound may lead to novel therapeutic options for various diseases, particularly those requiring multi-target approaches. Future studies should focus on comprehensive safety evaluations and clinical translation of these findings.